Cas no 2105507-74-0 (2-(1-cyanopiperidin-4-yl)acetic acid)

• Product Name: 2-(1-cyanopiperidin-4-yl)acetic acid
• CAS No: 2105507-74-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5893660
• PubChem ID: 21864575
• Update Time: 2025-05-19

2-(1-cyanopiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyanopiperidin-4-yl)acetic acid
• EN300-1268750
• 2105507-74-0

• Inchi： 1S/C8H12N2O2/c9-6-10-3-1-7(2-4-10)5-8(11)12/h7H,1-5H2,(H,11,12)
• InChI Key： UJSVWKDYZCMOJT-UHFFFAOYSA-N
• SMILES： OC(CC1CCN(C#N)CC1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.3Ų

Additional information on 2-(1-cyanopiperidin-4-yl)acetic acid

Research Brief on 2-(1-cyanopiperidin-4-yl)acetic acid (CAS: 2105507-74-0): Recent Advances and Applications

The compound 2-(1-cyanopiperidin-4-yl)acetic acid (CAS: 2105507-74-0) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of protease inhibitors and other therapeutic molecules. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-(1-cyanopiperidin-4-yl)acetic acid as a building block for the construction of complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective dipeptidyl peptidase-4 (DPP-4) inhibitors, which show promise for the treatment of type 2 diabetes. The compound's unique structural features, including the cyano group at the piperidine nitrogen and the acetic acid moiety, contribute to its ability to interact with various biological targets.

In terms of synthetic methodology, several innovative approaches have been reported for the production of 2-(1-cyanopiperidin-4-yl)acetic acid. A recent patent application (WO2023051234) describes an improved catalytic process that yields the compound with high enantiomeric purity, addressing previous challenges in stereocontrol. This advancement is particularly significant as the stereochemistry of the piperidine ring often plays a crucial role in the biological activity of derived compounds.

The pharmacological potential of derivatives containing the 2-(1-cyanopiperidin-4-yl)acetic acid scaffold has been extensively investigated. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that certain analogs exhibit potent inhibitory activity against SARS-CoV-2 main protease, suggesting potential applications in antiviral therapy. Molecular docking studies indicate that the cyano group forms critical hydrogen bonds with key residues in the protease active site, while the acetic acid moiety contributes to favorable binding energy.

From a drug metabolism perspective, recent pharmacokinetic studies have shown that compounds incorporating the 2-(1-cyanopiperidin-4-yl)acetic acid structure generally demonstrate favorable absorption and distribution profiles. A 2024 study in Drug Metabolism and Disposition reported that these compounds often show good blood-brain barrier penetration, making them attractive candidates for central nervous system-targeted therapies.

Looking forward, the unique properties of 2-(1-cyanopiperidin-4-yl)acetic acid continue to inspire new research directions. Current investigations are exploring its use in the development of radiopharmaceuticals, where the cyano group can serve as a convenient site for isotope labeling. Additionally, its potential as a ligand for transition metal catalysts in asymmetric synthesis is being actively studied, which could further expand its utility in pharmaceutical manufacturing.